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Compound of Interest

Compound Name: Boc-Tdf-OH

Cat. No.: B2444152

Following a comprehensive review of scientific and biochemical databases, it has been
determined that there is no standard or commonly recognized amino acid referred to by the
abbreviation "Tdf." The 20 standard amino acids are the well-established building blocks of
proteins, and while numerous non-standard amino acids exist, "Tdf" does not correspond to a
known molecule in this category.

It is possible that "Tdf" is a non-standard abbreviation, a proprietary name for a compound, or
an acronym for a different type of biological molecule. Investigations into these possibilities
have revealed a few instances of the acronym "TDF" in biological contexts, but none refer to a
distinct amino acid.

"TDF" as an Acronym for Other Molecules:

o Tenofovir Disoproxil Fumarate (TDF): This is a widely used antiretroviral medication for the
treatment of HIV-1 infection and chronic hepatitis B.[1] TDF is a prodrug that is converted in
the body to its active form, tenofovir.[1] It is a nucleotide analog reverse transcriptase
inhibitor, not an amino acid.[2][3]

o Tumor Differentiation Factor (TDF): This refers to a protein produced by the pituitary gland
that is involved in the differentiation of certain cancer cells, particularly breast and prostate
cancer cells.[4] A patent application also describes tissue differentiation factor (TDF)
analogs.[5] This "TDF" is a polypeptide, a chain of amino acids, not a single amino acid itself.
[4] The recombinant TDF protein is composed of a 108-amino-acid polypeptide.[4]
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Given the lack of evidence for a "Tdf amino acid," it is not possible to provide the requested in-
depth technical guide, including quantitative data, experimental protocols, and signaling
pathway diagrams. The core subject of the request does not appear to be a recognized entity in
the field of biochemistry or drug development.

For researchers, scientists, and drug development professionals, it is crucial to use standard
nomenclature to ensure clarity and precision in scientific communication. Information on the 20
standard amino acids, as well as numerous non-standard amino acids, is widely available in
biochemical literature and databases.[6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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